N-(4-fluorophenyl)-1-(4-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-(4-fluorophenyl)-1-[(4-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C19H16FN5/c1-13-2-4-14(5-3-13)11-25-19-17(10-23-25)18(21-12-22-19)24-16-8-6-15(20)7-9-16/h2-10,12H,11H2,1H3,(H,21,22,24)
• InChI Key: DWIDMHOSAFRJPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=NC=NC(=C3C=N2)NC4=CC=C(C=C4)F
• Molecular Formula: C19H16FN5
• Molecular Weight: 333.4 g/mol

Description

N-(4-fluorophenyl)-1-(4-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a pyrazolopyrimidine derivative that has been synthesized using a variety of methods, and its unique structure makes it an attractive target for further investigation.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-1-(4-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects
Studies have shown that N-(4-fluorophenyl)-1-(4-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has biochemical and physiological effects on various cell types. These effects include the inhibition of cell proliferation and the induction of apoptosis in cancer cells, as well as the modulation of immune responses in inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorophenyl)-1-(4-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine in lab experiments is its unique structure, which allows for the exploration of new drug targets and mechanisms of action. However, limitations include the need for further investigation into its safety and efficacy, as well as the potential for off-target effects.

Future Directions

There are several potential future directions for research on N-(4-fluorophenyl)-1-(4-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine. These include:
1. Further investigation into its mechanism of action and potential drug targets.
2. Exploration of its potential as a therapeutic agent for the treatment of cancer and inflammatory disorders.
3. Investigation of its safety and efficacy in preclinical and clinical trials.
4. Development of new synthetic methods for the production of this compound.
5. Exploration of its potential as a tool for studying cellular signaling pathways and protein-protein interactions.
In conclusion, N-(4-fluorophenyl)-1-(4-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a promising compound with potential applications in various fields of scientific research. Further investigation into its mechanism of action, safety, and efficacy is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-1-(4-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been achieved using a variety of methods, including one-pot three-component reactions and multistep synthetic routes. One such method involves the reaction of 4-methylbenzylamine, 4-fluoroaniline, and 6-chloro-3-nitropyrazolo[3,4-d]pyrimidine in the presence of a catalyst to yield the desired product.

Scientific Research Applications

N-(4-fluorophenyl)-1-(4-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been shown to have potential applications in various fields of scientific research. One area of interest is in the development of new drugs for the treatment of various diseases, including cancer and inflammatory disorders.